Cas no 1806021-45-3 (5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol
• CAS No: 1806021-45-3
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4867421
• Update Time: 2025-05-24

5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol

• Inchi： 1S/C7H5ClF2INO/c8-4-1-12-7(11)3(2-13)5(4)6(9)10/h1,6,13H,2H2
• InChI Key： QLWJWDNMRQTGOI-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C(=CN=1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol

5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol (CAS No. 1806021-45-3)

5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol is a highly specialized organic compound with the CAS registry number 1806021-45-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with multiple substituents: a chlorine atom at position 5, a difluoromethyl group at position 4, an iodine atom at position 2, and a hydroxymethyl group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed nucleophilic aromatic substitution and cross-coupling reactions to introduce the iodine and difluoromethyl groups onto the pyridine ring. The hydroxymethyl group is typically introduced via hydroxylation or oxidation reactions, depending on the starting material and reaction conditions.

The presence of multiple halogen atoms (chlorine and iodine) in the molecule makes it particularly interesting for studies on halogen bonding and intermolecular interactions. Halogen bonding is a non-covalent interaction that has gained significant attention in recent years due to its role in molecular recognition and crystal engineering. In this compound, the iodine atom at position 2 is expected to exhibit strong halogen bonding capabilities, which could be exploited in designing supramolecular assemblies or functional materials.

Recent studies have also explored the biological activity of 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For example, it has shown potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The hydroxymethyl group at position 3 plays a critical role in binding to the enzyme's active site, while the halogen atoms contribute to the overall stability of the molecule.

In addition to its biological applications, this compound has been investigated for its electronic properties. The pyridine ring provides a conjugated system that can be tuned by modifying the substituents. Recent computational studies have demonstrated that the electron-withdrawing effects of chlorine and difluoromethyl groups significantly influence the molecule's electronic structure, making it a promising candidate for use in organic electronics or optoelectronic devices.

The development of novel synthetic routes for 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol continues to be an area of active research. Chemists are exploring more sustainable and cost-effective methods to synthesize this compound, particularly focusing on reducing waste and improving yield. For instance, catalytic cross-coupling reactions using palladium catalysts have shown great promise in constructing the iodinated pyridine derivatives.

In conclusion, 5-Chloro-4-(difluoromethyl)-2-iodopyridine-3-methanol (CAS No. 1806021-45-3) is a versatile compound with potential applications across multiple disciplines. Its unique structure, incorporating halogen atoms and a hydroxymethyl group, makes it an intriguing subject for both fundamental research and applied studies. As research progresses, new insights into its properties and functionalities are expected to emerge, further expanding its utility in various scientific domains.